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Compound of Interest

2-Methoxyacetimidamide
Compound Name:
hydrochloride

Cat. No.: B167540

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and safety information for 2-Methoxyacetimidamide hydrochloride (CAS No. 1903-91-9).
This compound is a valuable building block in organic synthesis, particularly for the preparation
of various heterocyclic compounds, and serves as a key intermediate in the development of
novel pharmaceuticals.[1]

Core Chemical Properties

2-Methoxyacetimidamide hydrochloride is a white to yellow solid or liquid at room
temperature.[1] It is characterized by the presence of a reactive imidamide group, making it a

versatile reagent in medicinal chemistry research.

Table 1: Physicochemical Properties of 2-Methoxyacetimidamide Hydrochloride
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Property Value Source
CAS Number 1903-91-9 [21[3114]
Molecular Formula CsH9CIN20 [2]
Molecular Weight 124.57 g/mol [2]
Boiling Point 172.5°C

Appearance White to yellow solid or liquid [1]
Purity 97.5-100% [1]
Storage Inert atmosphere, room o]

temperature
SMILES Code N=C(N)COC.[H]CI [2]

Table 2: Calculated Physicochemical Properties

Property Value
Number of Heavy Atoms 7
Fraction Csp3 0.67
Number of Rotatable Bonds 2
Number of Hydrogen Bond Acceptors 2.0
Number of Hydrogen Bond Donors 2.0
Molar Refractivity 30.88
Topological Polar Surface Area (TPSA) 55.1 A2

Synthesis Protocol

The synthesis of 2-Methoxyacetimidamide hydrochloride is typically achieved via the Pinner
reaction. This acid-catalyzed reaction involves the treatment of a nitrile with an alcohol in the
presence of hydrogen chloride to form an imidate salt, which is then converted to the
corresponding amidine hydrochloride.[5][6]
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Experimental Protocol: Pinner Reaction for 2-Methoxyacetimidamide Hydrochloride

This protocol describes a representative procedure for the synthesis of 2-
Methoxyacetimidamide hydrochloride from methoxyacetonitrile.

Materials:

» Methoxyacetonitrile

e Anhydrous ethanol (or other suitable alcohol)

e Anhydrous hydrogen chloride (gas or a solution in a non-protic solvent like diethyl ether)

¢ Anhydrous diethyl ether (or other suitable non-protic solvent)

o Standard laboratory glassware (round-bottom flask, condenser, gas inlet tube, drying tube)
o Magnetic stirrer

* Ice bath

Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a gas inlet tube, a condenser with a drying tube, and a stopper is set up in a fume
hood.

» Reagent Addition: Anhydrous ethanol (1.2 equivalents) is added to a solution of
methoxyacetonitrile (1 equivalent) in anhydrous diethyl ether.

 Acidification: The reaction mixture is cooled to 0°C in an ice bath. Anhydrous hydrogen
chloride gas is then bubbled through the solution with vigorous stirring. Alternatively, a
saturated solution of HCI in anhydrous diethyl ether can be added dropwise. The reaction is
highly exothermic and the temperature should be carefully controlled.

o Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
until the starting nitrile is consumed. The intermediate Pinner salt (ethyl 2-
methoxyacetimidate hydrochloride) will precipitate as a white solid.
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» Ammonolysis: Once the formation of the Pinner salt is complete, the reaction mixture is
treated with a solution of anhydrous ammonia in ethanol or by bubbling anhydrous ammonia
gas through the mixture at a controlled temperature.

e Product Isolation: The resulting 2-Methoxyacetimidamide hydrochloride, which may
precipitate from the reaction mixture, is collected by filtration. The solid is washed with cold
anhydrous diethyl ether to remove any unreacted starting materials and byproducts.

 Purification: The crude product can be further purified by recrystallization from a suitable
solvent system, such as ethanol/diethyl ether.

e Drying: The purified product is dried under vacuum to yield 2-Methoxyacetimidamide
hydrochloride as a crystalline solid.

Diagram of the Pinner Reaction Workflow:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/product/b167540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Pinner Reaction for 2-Methoxyacetimidamide HCI Synthesis
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Caption: Workflow for the synthesis of 2-Methoxyacetimidamide hydrochloride via the
Pinner reaction.

Spectral Data

While a full spectral analysis is beyond the scope of this guide, spectral data including 1H
NMR, IR, and MS are available for 2-Methoxyacetimidamide hydrochloride and are
essential for its characterization. It is recommended to consult these spectra for verification of
the compound's structure and purity.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity or the
involvement of 2-Methoxyacetimidamide hydrochloride in any signaling pathways. As a
versatile chemical intermediate, its biological effects would be dependent on the final molecule
it is incorporated into.

Safety and Handling

2-Methoxyacetimidamide hydrochloride is classified as harmful if swallowed.[7] It causes
skin and serious eye irritation, and may cause respiratory irritation.[7]

Precautionary Measures:

e Handling: Use only in a well-ventilated area or outdoors.[7] Avoid breathing dust.[7] Wash
skin thoroughly after handling.[7] Do not eat, drink, or smoke when using this product.[7]
Wear protective gloves, eye protection, and face protection.[7]

o First Aid:

o If Swallowed: Call a poison center or doctor if you feel unwell.[7] Rinse mouth.[7]

[¢]

If on Skin: Wash with plenty of water.[7]

[e]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[8]

[e]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[8]
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» Storage: Store in a well-ventilated place.[8] Keep container tightly closed.[7] Store locked up.

[71[8]
o Disposal: Dispose of contents/container to an approved waste disposal plant.[7][8]

This product is intended for research and development use only. It is crucial to consult the full
Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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